Cas no 1228666-59-8 (1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone)
1228666-59-8 structure
Product Name:1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone
CAS No:1228666-59-8
MF:C9H7FN2O
MW:178.163085222244
MDL:MFCD16628259
CID:1073789
PubChem ID:329772068
Update Time:2025-04-20
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
- DTXSID30678433
- 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethan-1-one
- 1228666-59-8
- 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone, AldrichCPR
- CS-0442908
- MFCD16628259
- AKOS006333602
- 1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone
-
- MDL： MFCD16628259
- Inchi： 1S/C9H7FN2O/c1-5(13)8-6-2-3-11-9(6)12-4-7(8)10/h2-4H,1H3,(H,11,12)
- InChI Key： QOCUJDISJMTOMI-UHFFFAOYSA-N
- SMILES： FC1=CN=C2C(C=CN2)=C1C(C)=O
Computed Properties
- Exact Mass: 178.05400
- Monoisotopic Mass: 178.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75000
- LogP: 1.90460
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P301+P312+P330-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318235-1g |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 95% | 1g |
$853 | 2021-06-09 | |
| TRC | F532503-25mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | F532503-50mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | F532503-100mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | F532503-250mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 250mg |
$821.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | ADE001067-1G |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 1g |
¥10696.47 | 2023-11-11 | ||
| Matrix Scientific | 055648-100mg |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 100mg |
$237.00 | 2021-06-26 | ||
| Chemenu | CM318235-1g |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 95%+ | 1g |
$1145 | 2023-02-03 | |
| A2B Chem LLC | AI15146-50mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 98% | 50mg |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AI15146-250mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 98% | 250mg |
$267.00 | 2024-04-20 |
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1228666-59-8 (1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent